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Compound of Interest

Compound Name:
2-chloro-N-(3-methylbutan-2-

yl)aniline

Cat. No.: B13290027

Get Quote

Executive Summary
2-chloro-N-(3-methylbutan-2-yl)aniline (CAS: 1019600-86-2) is a specialized secondary

amine intermediate characterized by a sterically hindered N-alkyl group attached to an ortho-

chlorinated aniline core. In drug discovery and agrochemical synthesis, this scaffold serves as

a critical "steric lock," influencing the rotational freedom of downstream amides (e.g.,

chloroacetanilides) to modulate biological binding affinity.

This guide provides a validated synthetic workflow, mechanistic insights, and analytical profiling

for researchers utilizing this compound in high-value organic synthesis.

Part 1: Chemical Identity & Properties
The molecule combines the electron-withdrawing nature of the 2-chloro substituent with the

lipophilic, bulky 3-methylbutan-2-yl group (often referred to as a 1,2-dimethylpropyl group).

Table 1: Physicochemical Profile
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Property Specification

CAS Number 1019600-86-2

IUPAC Name 2-chloro-N-(3-methylbutan-2-yl)aniline

Molecular Formula C₁₁H₁₆ClN

Molecular Weight 197.70 g/mol

Physical State Pale yellow to amber oil (Standard conditions)

Solubility
Soluble in DCM, EtOAc, MeOH; Insoluble in

H₂O

Key Functional Groups
Secondary Amine (Nucleophile), Aryl Chloride

(Electrophile/Handle)

Chirality
Contains chiral center at C2 of the butyl chain

(usually supplied as racemate)

Part 2: Synthetic Architecture (Reductive Amination)
The Challenge
Direct alkylation of 2-chloroaniline with 2-bromo-3-methylbutane is chemically inefficient due to

competing elimination reactions (E2) caused by the steric bulk of the secondary halide and the

basicity of the aniline.

The Solution: Indirect Reductive Amination
The preferred "Application Scientist" route utilizes reductive amination of 2-chloroaniline with 3-

methyl-2-butanone. This method ensures mono-alkylation and circumvents elimination side

products.

Reagents & Materials
Substrate A: 2-Chloroaniline (1.0 eq)

Substrate B: 3-Methyl-2-butanone (Methyl isopropyl ketone) (1.2 eq)

Reductant: Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) (1.5 eq)
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Solvent: 1,2-Dichloroethane (DCE) (Anhydrous)

Catalyst: Acetic Acid (AcOH) (1.0 eq)

Step-by-Step Protocol
Imine Formation (Equilibrium Phase):

In a dry reaction vessel under N₂ atmosphere, dissolve 2-chloroaniline (10 mmol) in DCE

(30 mL).

Add 3-methyl-2-butanone (12 mmol) followed by Acetic Acid (10 mmol).

Scientist's Note: The AcOH is critical. It protonates the ketone oxygen, activating it for

nucleophilic attack by the weakly nucleophilic 2-chloroaniline (deactivated by the ortho-Cl).

Stir at room temperature for 2 hours. Monitor by TLC for the disappearance of aniline.

Reduction (Irreversible Phase):

Cool the mixture to 0°C.

Add NaBH(OAc)₃ (15 mmol) portion-wise over 15 minutes.

Scientist's Note: We use STAB instead of NaCNBH₃ because STAB is less toxic and

allows for a "one-pot" procedure without requiring the pre-isolation of the imine. It

selectively reduces the iminium ion over the ketone.

Allow the reaction to warm to room temperature and stir overnight (12-16 hours).

Quench & Workup:

Quench with saturated aqueous NaHCO₃ (slow addition) to neutralize acid and

decompose excess borohydride.

Extract with DCM (3 x 20 mL).

Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13290027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification:

Purify via flash column chromatography (SiO₂).

Eluent: Hexanes:EtOAc (95:5 gradient). The product is less polar than the primary aniline

starting material.

Part 3: Mechanistic Pathway
The following diagram illustrates the reductive amination pathway, highlighting the critical

iminium ion intermediate which drives the reaction forward.
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Caption: Figure 1. Stepwise mechanism of reductive amination using STAB, prioritizing iminium

reduction.

Part 4: Analytical Validation (QC)
To ensure the integrity of the synthesized compound, the following analytical signatures must

be verified.

Proton NMR (¹H NMR, 400 MHz, CDCl₃)
Aryl Region (6.5 - 7.3 ppm): Expect a pattern characteristic of ortho-substituted benzenes

(td, dd). The 2-Cl substituent deshields the H3 proton.
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Amine Proton (NH): Broad singlet around 4.0 - 4.5 ppm (exchangeable with D₂O).

Methine (N-CH): Multiplet around 3.3 - 3.5 ppm. This proton couples with the adjacent methyl

group and the isopropyl methine.

Isopropyl Methine: Multiplet around 1.8 ppm.

Methyl Groups:

Doublet (~1.1 ppm) corresponding to the methyl at C2.

Two doublets (~0.9 ppm) corresponding to the isopropyl methyls (diastereotopic nature

may cause splitting).

Mass Spectrometry (LC-MS)
Ionization: ESI+ (Electrospray Ionization).

Parent Ion: [M+H]⁺ = 198.1 m/z (³⁵Cl isotope) and 200.1 m/z (³⁷Cl isotope).

Isotope Pattern: Distinct 3:1 ratio of M : M+2 peaks confirms the presence of a single

chlorine atom.

Part 5: Safety & Handling
Toxicity: Chloroanilines are toxic by inhalation, ingestion, and skin contact.[1] They are

known methemoglobinemia inducers.

Engineering Controls: All operations must be performed inside a certified fume hood.

PPE: Nitrile gloves (double gloving recommended), lab coat, and safety glasses.

Waste Disposal: Segregate as halogenated organic waste. Do not mix with strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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